Cas no 1805213-04-0 (2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide)

2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide is a specialized sulfonamide derivative with a pyridine core, featuring both amino and hydroxyl functional groups. The difluoromethyl substitution enhances its electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its sulfonamide moiety offers potential for further derivatization, while the hydroxyl group provides additional reactivity for coupling or modification. This compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors or bioactive molecules due to its structural versatility. High purity and stability under controlled conditions ensure its reliability in research and industrial applications.

2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide structure

1805213-04-0 structure

Product name:2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide

CAS No:1805213-04-0

MF:C₆H₇F₂N₃O₃S

MW:239.19988656044

CID:4915806

2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide
- Inchi： 1S/C6H7F2N3O3S/c7-5(8)4-2(15(10,13)14)1-3(12)11-6(4)9/h1,5H,(H3,9,11,12)(H2,10,13,14)
- InChI Key： WXXUEUINFULVRR-UHFFFAOYSA-N
- SMILES： S(C1=CC(NC(=C1C(F)F)N)=O)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 461
XLogP3: -1.8
Topological Polar Surface Area: 124

2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024006411-500mg	2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide	1805213-04-0	97%	500mg	$960.40	2022-04-01
Alichem	A024006411-1g	2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide	1805213-04-0	97%	1g	$1,596.00	2022-04-01

2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide Related Literature

1. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†

Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
2. Calcium concentration of drinking water to improve calcium intake: A simulation study

GabrielaCormick,IrisBRomero,NataliaMatamoros,MiriamSosa,MFernandaGugoleOttaviano,LorenaGaritta,JoséMBelizán,LuzGibbons
3. Bent-core compounds with two branched chains: evidence of a new dark conglomerate mesophase†

Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
4. Boron-hyperdoped silicon for the selective oxidative dehydrogenation of propane to propylene†

Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
5. Capillary zone electrophoresis–mass spectrometry with microliter-scale loading capacity, 140 min separation window and high peak capacity for bottom-up proteomics†

Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127

Additional information on 2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide

2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide (CAS No. 1805213-04-0): A Comprehensive Overview

2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide (CAS No. 1805213-04-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The molecular structure of 2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide is composed of a pyridine ring with specific functional groups, including an amino group, a difluoromethyl group, a hydroxyl group, and a sulfonamide moiety. These functional groups contribute to the compound's unique pharmacological properties, such as high solubility, enhanced bioavailability, and improved metabolic stability.

Recent studies have highlighted the multifaceted biological activities of 2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide. One of the key areas of research has been its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in various inflammatory conditions. This makes it a potential candidate for the treatment of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide has also shown neuroprotective properties. Preclinical studies have indicated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the compound's ability to modulate key signaling pathways involved in neuronal survival and function.

The pharmacokinetic profile of 2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide has been extensively studied to ensure its suitability for clinical development. Results from preclinical pharmacokinetic studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide. Early-phase clinical trials have reported promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical trials to explore its therapeutic benefits in larger patient populations.

The development of 2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide is part of a broader effort to discover and develop novel therapeutics for unmet medical needs. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more data from ongoing clinical trials become available, it is expected that this compound will play a significant role in advancing the treatment options for various diseases.

In conclusion, 2-Amino-3-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide (CAS No. 1805213-04-0) represents a promising advancement in medicinal chemistry. Its multifaceted biological activities, favorable pharmacokinetic profile, and potential therapeutic applications make it an important molecule to watch in the coming years. Continued research and development will likely uncover additional benefits and applications for this innovative compound.